Cas no 82841-71-2 (rel-(6aR,7S,15R,16aS)-6,6a,7,9,15,16,16a,18-Octahydro-1,2,10,11-tetramethoxy-6,6,9,15,18-pentamethyl-7,15-methano-8H,17H-quino[3'',4'':5',6']pyrano[3',4':5,6]oxocino[3,2-c]quinoline-8,17-dione)
82841-71-2 structure
Product Name:rel-(6aR,7S,15R,16aS)-6,6a,7,9,15,16,16a,18-Octahydro-1,2,10,11-tetramethoxy-6,6,9,15,18-pentamethyl-7,15-methano-8H,17H-quino[3'',4'':5',6']pyrano[3',4':5,6]oxocino[3,2-c]quinoline-8,17-dione
CAS No:82841-71-2
MF:C34H38N2O8
MW:602.675414970799
CID:732486
Update Time:2024-03-01
rel-(6aR,7S,15R,16aS)-6,6a,7,9,15,16,16a,18-Octahydro-1,2,10,11-tetramethoxy-6,6,9,15,18-pentamethyl-7,15-methano-8H,17H-quino[3'',4'':5',6']pyrano[3',4':5,6]oxocino[3,2-c]quinoline-8,17-dione Chemical and Physical Properties
Names and Identifiers
-
- 7,15-Methano-8H,17H-quino[3'',4'':5',6']pyrano[3',4':5,6]oxocino[3,2-c]quinoline-8,17-dione,6,6a,7,9,15,16,16a,18-octahydro-1
- 7,15-Methano-8H,17H-quino[3'',4'':5',6']pyrano[3',4':5,6]oxocino[3,2-c]quinoline-8,17-dione,6,6a,7,9,15,16,16a,18-octahydro-1,2,10,11-tetramethoxy-6,6,9,15,18-pentamethyl-,(6aR,7S,15R,16aS)-rel- (9CI)
- rel-(6aR,7S,15R,16aS)-6,6a,7,9,15,16,16a,18-Octahydro-1,2,10,11-tetramethoxy-6,6,9,15,18-pentamethyl-7,15-methano-8H,17H-quino[3'',4'':5',6']pyrano[3',4':5,6]oxocino[3,2-c]quinoline-8,17-dione
- Vepridimerine A
-
- Inchi: 1S/C34H38N2O8/c1-33(2)24-18(22-27(43-33)16-10-12-20(39-6)29(41-8)25(16)35(4)31(22)37)14-34(3)15-19(24)23-28(44-34)17-11-13-21(40-7)30(42-9)26(17)36(5)32(23)38/h10-13,18-19,24H,14-15H2,1-9H3
- InChI Key: ZWDLLXJCNOSALC-UHFFFAOYSA-N
- SMILES: CC1(OC2C3C=CC(OC)=C(OC)C=3N(C)C(=O)C=2C2CC3(C)OC4C5=CC=C(OC)C(OC)=C5N(C)C(=O)C=4C(C3)C12)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 44
- XLogP3: 3.217
Experimental Properties
- Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
rel-(6aR,7S,15R,16aS)-6,6a,7,9,15,16,16a,18-Octahydro-1,2,10,11-tetramethoxy-6,6,9,15,18-pentamethyl-7,15-methano-8H,17H-quino[3'',4'':5',6']pyrano[3',4':5,6]oxocino[3,2-c]quinoline-8,17-dione Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
82841-71-2 (rel-(6aR,7S,15R,16aS)-6,6a,7,9,15,16,16a,18-Octahydro-1,2,10,11-tetramethoxy-6,6,9,15,18-pentamethyl-7,15-methano-8H,17H-quino[3'',4'':5',6']pyrano[3',4':5,6]oxocino[3,2-c]quinoline-8,17-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk